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Compound of Interest

Compound Name: C16H19N3O6S3

Cat. No.: B15174112 Get Quote

The proper disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. For the compound C16H19N3O6S3, a detailed protocol ensures

the safety of laboratory personnel and compliance with regulatory standards. This guide

provides essential, step-by-step instructions for the appropriate handling and disposal of this

substance.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is imperative to consult the material's Safety Data

Sheet (SDS) for specific handling and safety information. In the absence of a specific SDS for

C16H19N3O6S3, the compound should be treated as a hazardous substance.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: If working in an area with poor ventilation or if dusts/aerosols may be

generated, a NIOSH-approved respirator is necessary.

Engineering Controls:
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All handling of C16H19N3O6S3 should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Step-by-Step Disposal Procedure
The disposal of C16H19N3O6S3 must be managed in accordance with federal, state, and local

hazardous waste regulations. Improper disposal, such as drain disposal, is not a viable or safe

option for this type of compound.

Waste Identification and Classification:

Treat C16H19N3O6S3 as a hazardous chemical waste.

Determine if the waste is classified as acutely hazardous based on available data. If

unknown, err on the side of caution and manage it as acutely hazardous.

Containerization:

Select a waste container that is compatible with the chemical to prevent any reaction or

degradation of the container.

The container must be in good condition with a secure, tightly fitting lid.

Never mix C16H19N3O6S3 with other waste chemicals unless compatibility has been

confirmed.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Include the full chemical name (C16H19N3O6S3) and any known hazard characteristics

(e.g., "Toxic," "Flammable").

Note the accumulation start date on the label.

Storage:
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Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, away from general laboratory traffic, and segregated

from incompatible materials.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for a hazardous waste pickup.

Provide the EHS office with all necessary information about the waste, as indicated on the

label.

Quantitative Data Summary
For the disposal of C16H19N3O6S3, quantitative limits and holding times are dictated by waste

regulations. The following table summarizes key quantitative data points relevant to the

disposal process.

Parameter Guideline
Regulatory Citation
(Example)

Satellite Accumulation Volume

Limit

≤ 55 gallons of non-acute

hazardous waste or ≤ 1 quart

of liquid acute hazardous

waste or ≤ 1 kg of solid acute

hazardous waste

40 CFR 262.15

Container Headspace

Leave at least 10% of the

container volume as

headspace to allow for

expansion.

General laboratory safety best

practice

Maximum Accumulation Time

One year from the

accumulation start date, or

until the volume limit is

reached, whichever comes

first.

40 CFR 262.15(a)(6)
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Experimental Protocols
While no experimental protocols for the degradation or neutralization of C16H19N3O6S3 are

readily available, any such procedure would need to be thoroughly vetted and approved by the

institution's safety committee. Unauthorized treatment of hazardous waste is prohibited. The

primary and recommended protocol is collection by a certified hazardous waste disposal

service.

Disposal Workflow
The logical flow for the proper disposal of C16H19N3O6S3 is depicted in the following diagram.

This workflow ensures that all safety and regulatory steps are followed in a sequential and

clear manner.
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Preparation Phase

Waste Handling Phase

Storage & Disposal Phase

Start: Identify C16H19N3O6S3 for Disposal

Don Appropriate Personal Protective Equipment (PPE)

Work in a Chemical Fume Hood

Select a Compatible Waste Container

Label Container: 'Hazardous Waste' & Chemical Name

Carefully Transfer Waste to Container

Securely Seal the Container

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Waste Collected by EHS

Click to download full resolution via product page

Figure 1. Workflow for the safe disposal of C16H19N3O6S3.
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To cite this document: BenchChem. [Navigating the Safe Disposal of C16H19N3O6S3 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174112#c16h19n3o6s3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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